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Compound of Interest

Compound Name: 2,2-Dimethylglutaric anhydride
CAS No.: 2938-48-9
Cat. No.: B1584545
Get Quote
. J

Thermodynamic Behavior, Purification Protocols, and Synthetic Utility in Drug Development[1]

[2]

Executive Summary

2,2-Dimethylglutaric anhydride (DMGA) (CAS: 2938-48-9) is a cyclic anhydride intermediate
critical to the synthesis of glutarimide-based pharmaceuticals and biodegradable polyesters.
Unlike its unsubstituted analog (glutaric anhydride), DMGA exhibits enhanced ring stability due
to the Thorpe-Ingold (Gem-Dimethyl) Effect, which favors the cyclic anhydride form over the
open-chain diacid.

This guide provides a definitive analysis of its boiling point thermodynamics, vacuum distillation
protocols, and application in nucleophilic ring-opening reactions for drug discovery.[1]

Physicochemical Identity & Specifications
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Property Value / Specification Context
CAS Number 2938-48-9
Molecular Formula C7H1003
Molecular Weight 142.15 g/mol

White crystalline solid / fused ) ) ]
Appearance Low melting point solid.

mass

Melts near physiological

Melting Point 37-42°C temperature; requires careful

storage to prevent fusing.

Boiling Point (Vacuum)

175 -180 °C @ 60 mmHg

Primary purification parameter.

Boiling Point (Atm)

~270 °C (Extrapolated)

Not recommended. High
thermal stress risks

decarboxylation.

Denser than water; phase

Density 1.164 g/cm3 (predicted) separation is distinct in
aqueous workups.
N ) Hydrolyzes in water/alcohols.
Solubility Soluble in CHCIs, THF, EtOAc

[1]

Thermodynamic Profile: The Boiling Point Criticality

The boiling point of DMGA is the single most critical parameter for its isolation. While the
theoretical atmospheric boiling point is approximately 270 °C, processing at this temperature is
experimentally unsound due to the risk of thermal decomposition and ring-opening
polymerization.

The Gem-Dimethyl Effect on Stability

The presence of two methyl groups at the

-position creates steric bulk that compresses the bond angle of the central carbon (
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). This compression forces the terminal carboxyl groups closer together, entropically and
enthalpically favoring cyclization.[1]

e Implication: DMGA forms more readily and is more resistant to hydrolysis than glutaric
anhydride.

« Distillation Consequence: The compound is stable enough to be distilled, but vacuum
conditions are mandatory to lower the boiling point below the threshold of thermal
degradation (~200 °C).

Pressure-Temperature Nomograph Logic
To purify DMGA efficiently, one must operate within a specific window.[1]
e Target Vapor Temperature: 175-180 °C

e Required Vacuum: 60 mmHg (approx. 80 mbar)

o Deep Vacuum Warning: At significantly lower pressures (<5 mmHg), the boiling point may
drop below the melting point of the distillate in the condenser, causing the anhydride to
solidify and clog the apparatus (sublimation risk).

Experimental Protocol: Synthesis & Purification

The following workflow details the conversion of 2,2-dimethylglutaric acid to the anhydride,
followed by vacuum distillation.

Synthesis (Dehydration)

Reaction: 2,2-Dimethylglutaric acid

2,2-Dimethylglutaric anhydride + 2 AcOH[1]

o Charge: Place 2,2-dimethylglutaric acid (1.0 eq) in a round-bottom flask.

o Reagent: Add acetic anhydride (2.0 - 3.0 eq). The excess serves as the solvent.

o Reflux: Heat to reflux (140 °C) for 2—4 hours. Monitor by TLC or NMR (disappearance of acid
protons).

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://patents.google.com/patent/CN104684960A/en
https://patents.google.com/patent/CN104684960A/en
https://www.benchchem.com/product/b1584545/docs?utm_src=pdf-body#technical-profile-2-2-dimethylglutaric-anhydride
https://patents.google.com/patent/CN104684960A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584545?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Concentration: Remove excess acetic anhydride and acetic acid byproduct via rotary
evaporation (50 °C, <20 mmHg).

Purification via Vacuum Distillation

Objective: Isolate pure DMGA from oligomeric byproducts and trace acid.
Equipment Setup:
» Short-path distillation head (to minimize holdup).
» Air condenser (preferred over water-cooled to prevent clogging, as MP is 38 °C).[1]
e Vacuum pump capable of maintaining stable 60 mmHg.
Step-by-Step Guide:
¢ Pre-Heat: Melt the crude residue (bath temp ~60 °C).
e Vacuum Application: Slowly lower pressure to 60 mmHg.
e Ramp: Increase oil bath temperature to 190-200 °C.
» Fraction Collection:
o Foreshot: Discard initial distillate (residual AcOH/Acz20).
o Main Fraction: Collect vapor at 175-180 °C.

o Cooling: Maintain the receiving flask at room temperature. If the distillate solidifies in the
path, use a heat gun to gently melt it down.

Critical Control Point

Transfer to Still Heat Bath to 200°C Condense

llat Product Solidification

‘Vacuum Application Distillation
r Temp: 175-180°C)

(Set to 60 mmHg)

Solvent Stripping
(Remove AcOH/Ac20) (Vapor

(MP: 37-42°C)
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Figure 1: Purification logic flow for 2,2-Dimethylglutaric anhydride, highlighting the critical

distillation window.

Applications in Drug Discovery[1][2]

DMGA is a versatile electrophile in medicinal chemistry, particularly for synthesizing

glutarimides and functionalized piperidines.[1]

Nucleophilic Ring Opening
The anhydride ring is highly reactive toward nucleophiles (amines, alcohols).[1] The gem-
dimethyl group directs regioselectivity in some cases, though the molecule is symmetric.

e Reaction: Anhydride + Primary Amine

Amido-Acid.

o Cyclization: The resulting amido-acid can be closed to a glutarimide (piperidine-2,6-dione)
using activation agents (e.g., CDI, SOCIz) or thermal dehydration.[1]

Relevance to Tyrosinemia Therapeutics

DMGA derivatives are structural analogs relevant to the inhibition of tyrosine catabolic
enzymes. While Nitisinone is a cyclohexanedione, the 3,3-dimethylglutarimide scaffold (derived
from DMGA) appears in patent literature for metabolic disorder treatments and as a linker in
targeted protein degradation (PROTACSs) where glutarimide moieties bind to Cereblon E3
ligase.[1]
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Figure 2: Synthetic pathway from DMGA to bioactive glutarimide scaffolds.

Handling and Stability

» Moisture Sensitivity: Anhydrides hydrolyze to the corresponding dicarboxylic acid upon
exposure to atmospheric moisture.

o Storage: Store under nitrogen or argon in a desiccator.

o Indicator: If the solid smells strongly of vinegar (acetic acid) or has a melting point >50°C
(indicating acid formation), re-distill before use.

e Thermal Stability: Stable up to ~200 °C under inert atmosphere. Avoid prolonged heating in
the presence of moisture or strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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piperidines bearing up to five contiguous stereocenters - PMC [pmc.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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